Cas no 1361895-67-1 (3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile)

• Product Name: 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile
• CAS No: 1361895-67-1
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4911934
• Update Time: 2025-06-08

3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-10-1-3-17(21)12(5-10)15-8-24-9-16(14(15)7-23)13-6-11(20)2-4-18(13)22/h1-6,8-9H
• InChI Key： YPHHXCHFBYPPNY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC=C(C2C=C(C=CC=2Cl)Cl)C=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile

Recent Advances in the Study of 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile (CAS: 1361895-67-1)

3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile (CAS: 1361895-67-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in biological assays. One study published in the Journal of Medicinal Chemistry highlighted a scalable and efficient synthesis method that reduces the number of steps and minimizes the use of hazardous reagents, thereby enhancing its feasibility for industrial-scale production.

The biological activity of 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile has been investigated in the context of its potential as an inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its efficacy in targeting key enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory activity against a subset of kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

Further research has explored the pharmacokinetic properties of 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding the compound's suitability as a therapeutic agent. Recent findings indicate that the compound has favorable metabolic stability and bioavailability, although further optimization may be required to address issues related to its solubility and tissue penetration.

In addition to its potential therapeutic applications, 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile has also been studied for its role in chemical biology. Researchers have utilized this compound as a molecular probe to investigate protein-ligand interactions and cellular signaling pathways. Its unique structural properties make it a valuable tool for elucidating the mechanisms of action of various biological targets.

Despite the promising findings, challenges remain in the development of 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile as a viable drug candidate. Issues such as potential toxicity, off-target effects, and the need for further preclinical validation must be addressed. Ongoing research aims to overcome these hurdles through structural modifications and advanced screening techniques.

In conclusion, 3,5-Bis(2,5-dichlorophenyl)isonicotinonitrile (CAS: 1361895-67-1) represents a compound of significant interest in the field of medicinal chemistry. Its unique properties and promising biological activity make it a compelling subject for further investigation. Continued research efforts will be essential to fully realize its potential as a therapeutic agent or chemical probe.